Cas no 13366-69-3 (Phenol,2-amino-3-methyl-6-(1-methylethyl)-)

Phenol,2-amino-3-methyl-6-(1-methylethyl)- structure
13366-69-3 structure
Product Name:Phenol,2-amino-3-methyl-6-(1-methylethyl)-
CAS No:13366-69-3
MF:C10H15NO
MW:165.232202768326
CID:119513
PubChem ID:3020287
Update Time:2025-04-18

Phenol,2-amino-3-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-3-methyl-6-(1-methylethyl)-
    • 2-amino-6-isopropyl-3-methylphenol
    • Phenol, 2-amino-3-methyl-6-(1-methylethyl)- (9CI)
    • Aminothymol
    • SCHEMBL6285831
    • SCBMXGBZXCDNLH-UHFFFAOYSA-N
    • 13366-69-3
    • 2-amino-3-methyl-6-propan-2-ylphenol
    • Inchi: 1S/C10H15NO/c1-6(2)8-5-4-7(3)9(11)10(8)12/h4-6,12H,11H2,1-3H3
    • InChI Key: SCBMXGBZXCDNLH-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C)C=CC=1C(C)C)N

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
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